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Cat. No.: B11929410 Get Quote

An In-depth Examination of Cadherin Expression, Experimental Methodologies, and Signaling

Pathways for Researchers and Drug Development Professionals

The cadherin superfamily of proteins plays a pivotal role in cell-cell adhesion, tissue

morphogenesis, and cellular signaling. While the term "Cadein1" does not correspond to a

standard nomenclature, it is likely a reference to a member of the cadherin family. This guide

provides a comprehensive overview of the expression profile of prominent cadherins, with a

primary focus on E-Cadherin (CDH1), a well-characterized member, and includes available

data for CDAN1 and CDIN1. This document is intended to serve as a technical resource for

researchers, scientists, and professionals in drug development.

Quantitative Expression Analysis of Cadherins
The expression of cadherins varies significantly across different human tissues. The following

tables summarize the RNA and protein expression data for E-Cadherin (CDH1), CDAN1, and

CDIN1, primarily sourced from the Human Protein Atlas, which integrates data from

immunohistochemistry (IHC) and RNA-sequencing (RNA-Seq).[1][2][3]

E-Cadherin (CDH1) Expression
E-Cadherin is predominantly expressed in epithelial tissues, where it is crucial for the formation

of adherens junctions and the maintenance of tissue integrity.[4][5]

Table 1: E-Cadherin (CDH1) RNA and Protein Expression in Human Tissues
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Tissue
RNA Expression
(nTPM)

Protein Expression
Level

Subcellular
Localization

Anal canal High High
Cytoplasmic,

Membranous

Breast Medium High
Cytoplasmic,

Membranous

Bronchus Medium High
Cytoplasmic,

Membranous

Colon High High
Cytoplasmic,

Membranous

Duodenum High High
Cytoplasmic,

Membranous

Endometrium High High
Cytoplasmic,

Membranous

Esophagus High High
Cytoplasmic,

Membranous

Gallbladder High High
Cytoplasmic,

Membranous

Kidney High High
Cytoplasmic,

Membranous

Liver Medium High
Cytoplasmic,

Membranous

Lung Medium Medium
Cytoplasmic,

Membranous

Oral mucosa High High
Cytoplasmic,

Membranous

Pancreas High High
Cytoplasmic,

Membranous

Parathyroid gland High Not determined Not determined
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Prostate High High
Cytoplasmic,

Membranous

Salivary gland High High
Cytoplasmic,

Membranous

Skin Medium High
Cytoplasmic,

Membranous

Small intestine High High
Cytoplasmic,

Membranous

Stomach High High
Cytoplasmic,

Membranous

Thyroid gland Medium High
Cytoplasmic,

Membranous

Urinary bladder High High
Cytoplasmic,

Membranous

nTPM: normalized Transcripts Per Million. Data is a summary from the Human Protein Atlas.

CDAN1 Expression
CDAN1 exhibits a more ubiquitous expression pattern compared to E-Cadherin, with notable

abundance in glandular tissues.

Table 2: CDAN1 RNA and Protein Expression in Human Tissues
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Tissue
RNA Expression
(nTPM)

Protein Expression
Level

Subcellular
Localization

Breast High High
Cytoplasmic,

Membranous

Colon High High
Cytoplasmic,

Membranous

Endometrium High High
Cytoplasmic,

Membranous

Esophagus High High
Cytoplasmic,

Membranous

Kidney High High
Cytoplasmic,

Membranous

Liver High High
Cytoplasmic,

Membranous

Lung High High
Cytoplasmic,

Membranous

Pancreas High High
Cytoplasmic,

Membranous

Prostate High High
Cytoplasmic,

Membranous

Salivary gland High High
Cytoplasmic,

Membranous

Small intestine High High
Cytoplasmic,

Membranous

Stomach High High
Cytoplasmic,

Membranous

Testis High High
Cytoplasmic,

Membranous

nTPM: normalized Transcripts Per Million. Data is a summary from the Human Protein Atlas.
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CDIN1 Expression
CDIN1 expression is characterized by its localization to the nucleoplasm in selected tissues.

Table 3: CDIN1 RNA and Protein Expression in Human Tissues

Tissue
RNA Expression
(nTPM)

Protein Expression
Level

Subcellular
Localization

Heart muscle Medium Not determined Nucleoplasm

Tongue Medium Not determined Nucleoplasm

nTPM: normalized Transcripts Per Million. Data is a summary from the Human Protein Atlas.

Experimental Protocols for Expression Analysis
The determination of gene and protein expression profiles relies on a variety of well-

established molecular and cellular biology techniques.

Immunohistochemistry (IHC)
IHC is a powerful technique used to visualize the distribution and localization of a specific

protein within a tissue sample.

Protocol Overview:

Tissue Preparation: Formalin-fixed, paraffin-embedded tissue sections are deparaffinized

and rehydrated.

Antigen Retrieval: Heat-induced or enzymatic antigen retrieval is performed to unmask the

antigenic epitopes.

Blocking: Non-specific binding sites are blocked using a blocking solution (e.g., normal

serum).

Primary Antibody Incubation: The tissue sections are incubated with a primary antibody

specific to the target protein (e.g., anti-E-Cadherin).
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Secondary Antibody Incubation: A labeled secondary antibody that binds to the primary

antibody is added.

Detection: The signal is developed using a chromogenic substrate (e.g., DAB) or a

fluorescent dye.

Counterstaining: The nuclei are stained with a counterstain (e.g., hematoxylin) for anatomical

context.

Microscopy: The stained slides are examined under a microscope to assess the intensity and

localization of the protein expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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